Cas no 134179-40-1 (TBDMS-PEG4-OH)

TBDMS-PEG4-OH is a polyethylene glycol (PEG)-based linker featuring a tert-butyldimethylsilyl (TBDMS) protecting group at one terminus and a hydroxyl (-OH) group at the other. The TBDMS group provides stability and selective deprotection capabilities, making it useful in organic synthesis and bioconjugation applications. The PEG4 spacer enhances solubility and flexibility, facilitating controlled spacing between functional groups. This compound is particularly valuable in peptide and oligonucleotide synthesis, where protecting group strategies and hydrophilic linkers are essential. Its well-defined structure and compatibility with standard coupling reagents ensure reliable performance in complex molecular assemblies. The product is commonly employed in drug discovery and materials science for constructing tailored biomolecular architectures.
TBDMS-PEG4-OH structure
TBDMS-PEG4-OH structure
Product Name:TBDMS-PEG4-OH
CAS No:134179-40-1
MF:C14H32O5Si
MW:308.486386299133
MDL:MFCD25424114
CID:1242967
PubChem ID:329767337
Update Time:2025-06-08

TBDMS-PEG4-OH Chemical and Physical Properties

Names and Identifiers

    • 4,7,10,13-Tetraoxa-3-silapentadecan-15-ol, 2,2,3,3-tetramethyl-
    • 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-sila-1-pentadecanol
    • 2-[2-[2-[2-[(tert-Butyldimethylsilanyl)oxy]ethoxy]ethoxy]ethoxy]ethanol
    • 2,2,3,3-Tetramethyl-4,7,10,13-tetraoxa-3-silapentadecan-15-ol
    • 2-[2-(2-TBDMSO-ethoxy)ethoxy]ethoxy]ethanol
    • TBDMS-PEG4-OH
    • W13670
    • TBDMS-PEG4-alcohol
    • SCHEMBL2832489
    • 2-[2-[2-[2-(tert-Butyldimethylsilyloxy)ethoxy]ethoxy]ethoxy]ethanol
    • 134179-40-1
    • MFCD25424114
    • CS-0035582
    • 2-{2-[2-(2-(tert-Butyl-dimethyl-silanyloxy) -ethoxy]-ethoxy}-ethoxy)-ethanol
    • DTXSID401170743
    • Tetraethylene glycol mono(tert-butyl dimethylsilyl)ether
    • TBDMS-PEG5
    • DA-78232
    • BS-52447
    • AKOS040742687
    • 2-{2-[2-(2-(tert-Butyl-dimethyl-silanyloxy)-ethoxy]-ethoxy}-ethoxy)-ethanol
    • 3,6,9,12-Tetraoxa-13-silapentadecan-1-ol, 13,13,14,14-tetramethyl-
    • HY-W042579
    • 2-(2-{2-[2-(tert-Butyl-dimethyl-silanyloxy)-ethoxy]-ethoxy}-ethoxy)-ethanol
    • C14H32O5Si
    • 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-silapentadecan-1-ol
    • Tetraethylene glycol, TBDMS derivative
    • 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-sila-1-pentadecanol, 97%
    • SY125157
    • tert-Butyldimethylsilyl tetragol
    • BP-21717
    • Tetraethylene glycol, mono(tert-butyldimethylmethyl)silyl ether
    • SB67160
    • 2-[2-[2-[2-[tert-butyl(dimethyl)silyl]oxyethoxy]ethoxy]ethoxy]ethanol
    • MDL： MFCD25424114
    • Inchi： 1S/C14H32O5Si/c1-14(2,3)20(4,5)19-13-12-18-11-10-17-9-8-16-7-6-15/h15H,6-13H2,1-5H3
    • InChI Key： KZFZMISGZPOLJM-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)OCCOCCOCCOCCO

Computed Properties

  • Exact Mass: 308.20196
  • Monoisotopic Mass: 308.20190065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Density: 0.959 g/mL at 25 °C
  • Boiling Point: 330-338 °C/760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.447
  • PSA: 57.15

TBDMS-PEG4-OH Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301-H315
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2810 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25-38
  • Safety Instruction： 45
  • Hazardous Material Identification： T

TBDMS-PEG4-OH Pricemore >>

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TRC
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Tbdms-Peg4-Alcohol
 134179-40-1
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TRC
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TRC
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 $ 365.00 2022-06-02
XI AN KANG FU NUO Biotechnology Co., Ltd.
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Tbdms-PEG4-alcohol
 134179-40-1 >98.00%
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XI AN KANG FU NUO Biotechnology Co., Ltd.
BTO-4-500mg
Tbdms-PEG4-alcohol
 134179-40-1 95.00%
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